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Compound of Interest

Compound Name: 1,3-Diphenylisobenzofuran

Cat. No.: B146845 Get Quote

Essential Safety and Handling Guide for 1,3-
Diphenylisobenzofuran
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides essential safety and logistical information for the

use of 1,3-Diphenylisobenzofuran, including personal protective equipment (PPE),

operational protocols, and disposal plans.

Personal Protective Equipment (PPE)
When handling 1,3-Diphenylisobenzofuran, a comprehensive PPE strategy is crucial to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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PPE Category Item Specification/Standard

Eye Protection
Safety glasses or chemical

goggles

Must have side shields.[1]

Approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[2]

Hand Protection Chemical protective gloves

PVC gloves are suggested.[1]

For prolonged or frequent

contact, a glove with a

protection class of 5 or higher

(breakthrough time > 240

minutes) is recommended.[1]

For brief contact, a protection

class of 3 or higher

(breakthrough time > 60

minutes) is recommended.[1]

Select gloves tested to a

relevant standard (e.g., Europe

EN 374, US F739).[1]

Respiratory Protection
Particulate respirator or dust

mask

Use a NIOSH (US) or CEN

(EU) approved respirator.[2] A

type N95 (US) or type P1 (EN

143) dust mask can be used

for nuisance levels of dust.[2]

Skin and Body Protection
Overalls, PVC apron, and

protective clothing

Wear appropriate protective

clothing to prevent skin

exposure.[3][4]

Occupational Exposure Limits
While specific occupational exposure limits for 1,3-Diphenylisobenzofuran have not been

established, the following limits for "Particulates Not Otherwise Regulated" (PNOR) or

"Insoluble or Poorly Soluble" particles should be observed as a conservative measure.
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Jurisdiction/Organization Exposure Limit (Time-Weighted Average)

US - California (OSHA) 5 mg/m³ (Respirable fraction)

US - Tennessee (OSHA) 5 mg/m³ (Respirable fraction)

US - Wyoming (OSHA) 5 mg/m³ (Respirable fraction)

US - Michigan (OSHA) 5 mg/m³ (Respirable dust)

Canada - Prince Edward Island 10 mg/m³ (Inhalable particles)

Experimental Protocol: Safe Handling of 1,3-
Diphenylisobenzofuran
This protocol outlines the procedural steps for the safe handling of 1,3-
Diphenylisobenzofuran in a laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area.[2]

Use a local exhaust ventilation system where solids are handled as powders or crystals.[1]

Ensure an eye wash unit and safety shower are readily accessible.[1]

Remove all potential ignition sources from the handling area.[1]

2. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as specified in the table above.

Gloves must be inspected for integrity before use and worn only on clean hands.[1][2]

3. Handling the Chemical:

Avoid all personal contact, including inhalation of dust.[1]

Avoid generating dust during handling.[1]
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Do not mix with oxidizing agents such as nitrates, oxidizing acids, or chlorine bleaches, as

this may result in ignition.[1]

The substance is air and light sensitive; store accordingly.[2]

4. Storage:

Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.[2]

Store away from light and air.[2]

Recommended storage in a polyethylene or polypropylene container.[1]

5. Spill Management:

Minor Spills:

Remove all ignition sources.[1]

Clean up spills immediately.[1]

Use dry clean-up procedures and avoid generating dust.[1]

Place the spilled material in a suitable, labeled container for waste disposal.[1]

Major Spills:

Advise personnel in the area and alert emergency responders.[1]

Avoid all personal contact, including inhalation.[1]

Wear protective clothing.[1]

6. First Aid Measures:

Eye Contact: Immediately wash out with fresh running water. Ensure complete irrigation by

keeping eyelids apart.[1]
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Skin Contact: Immediately remove all contaminated clothing and footwear. Flush skin and

hair with running water and soap if available.[1]

Inhalation: If dust is inhaled, remove the individual from the contaminated area. Encourage

the patient to blow their nose.[1]

Ingestion: Accidental ingestion may be harmful.[1] Seek immediate medical attention.

7. Disposal Plan:

1,3-Diphenylisobenzofuran and its container must be disposed of as hazardous waste.[1]

All waste must be handled in accordance with local, state, and federal regulations.[1]

Offer surplus and non-recyclable solutions to a licensed disposal company.[2]

Puncture containers to prevent re-use before disposal in an authorized landfill.[1]

Dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices.[2]

Workflow for Safe Handling of 1,3-
Diphenylisobenzofuran
Caption: Safe handling workflow for 1,3-Diphenylisobenzofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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